2-Methyl-1-hydroxybutyl-ThPP
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Overview
Description
2-Methyl-1-hydroxybutyl-THPP belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule.
This compound is a thiamine phosphate.
Scientific Research Applications
Photodynamic Therapy Applications
2-Methyl-1-hydroxybutyl-ThPP and its derivatives have been studied for their potential applications in photodynamic therapy (PDT), a treatment modality for cancer. The compounds, such as meso-tetrakis (4-hydroxyphenyl) porphyrin (THPP), have shown promising results when used in this context. THPP, in particular, has been found to offer significant fluorescence intensity enhancement, suggesting potential applications in the detection of THPP in pharmacokinetics and biodistribution studies (Guo et al., 2005).
Photobleaching and Photocatalytic Applications
Studies have also explored the photobleaching properties of compounds in the THPP series, which are of interest due to their applications in photodegradation and environmental cleanup. For instance, photobleaching of 5,10,15,20-Tetrakis(m-hydroxyphenyl)porphyrin (m-THPP) yields novel quinonoid porphyrins upon irradiation, presenting a mechanism that could be harnessed in photocatalytic processes (Bonnett & Martínez, 2002).
Optical and Electronic Applications
Electrochemical polymerization of THPP derivatives has been studied for applications in organic solar cells. The uniform polymeric film formed from the electrochemical oxidation of THPP on electrodes suggests potential in improving the efficiency and functionality of organic solar cells (Veerender et al., 2012). Moreover, THPP has been utilized as an optical waveguide sensing material, exhibiting high selectivity and sensitivity to harmful gases like NO2, indicating its potential in environmental monitoring and safety applications (Kutilike et al., 2020).
Hybrid Material Development
The development of hybrid materials using THPP and its derivatives has also been a focus. For instance, THPP has been used as the main sensitizer for synthesizing near-infrared luminescent Ln-THPP-Si hybrid materials, showing potential in applications such as fluoroimmuno-assays, optical amplification, and catalysis (Guo & Yan, 2011).
Drug Delivery and Photodynamic Therapy
THPP derivatives have been utilized in the development of drug delivery systems and in enhancing photodynamic therapy efficacy. For example, a study on a star-shaped copolymer with a THPP core showed potential for targeted drug delivery and photodynamic therapy, indicating its applicability in medical treatments (Liu et al., 2023).
Properties
Molecular Formula |
C17H29N4O8P2S+ |
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Molecular Weight |
511.4 g/mol |
IUPAC Name |
2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-[(2S)-1-hydroxy-2-methylbutyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl phosphono hydrogen phosphate |
InChI |
InChI=1S/C17H28N4O8P2S/c1-5-10(2)15(22)17-21(9-13-8-19-12(4)20-16(13)18)11(3)14(32-17)6-7-28-31(26,27)29-30(23,24)25/h8,10,15,22H,5-7,9H2,1-4H3,(H4-,18,19,20,23,24,25,26,27)/p+1/t10-,15?/m0/s1 |
InChI Key |
CUBSXOWPMAOFDG-MYHCZTBNSA-O |
Isomeric SMILES |
CC[C@H](C)C(C1=[N+](C(=C(S1)CCOP(=O)(O)OP(=O)(O)O)C)CC2=CN=C(N=C2N)C)O |
Canonical SMILES |
CCC(C)C(C1=[N+](C(=C(S1)CCOP(=O)(O)OP(=O)(O)O)C)CC2=CN=C(N=C2N)C)O |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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